Cas no 123846-66-2 (2-(5-nitro-2-pyridyl)acetonitrile)

• Product Name: 2-(5-nitro-2-pyridyl)acetonitrile
• CAS No: 123846-66-2
• Molecular Formula: C₇H₅N₃O₂
• Molecular Weight: 163.1335
• MDL: MFCD09033814
• CID: 63701
• PubChem ID: 12014965

2-(5-nitro-2-pyridyl)acetonitrile Properties

Names and Identifiers

• 5-Nitro-2-pyridineacetonitrile
• (5-Nitropyridin-2-yl)acetonitrile
• 2-(5-Nitro-2-pyridinyl)acetonitrile
• 2-(5-Nitropyridin-2-yl)acetonitrile
• 2-(5-Nitropyridine-2-yl)acetonitrile
• 2-cyanomethyl-5-nitropyridine
• 2-Pyridineacetonitrile,5-nitro-
• 2-(5-nitropyridyl-2-yl)acetonitrile
• 2-nitro-2-(pyridin-2-yl)acetonitrile
• 2-(5-nitro-2-pyridyl)acetonitrile
• 123846-66-2
• DTXSID60475851
• MFCD09033814
• SCHEMBL359255
• 2-Pyridineacetonitrile, 5-nitro-
• AB49407
• (5-Nitro-pyridin-2-yl)-acetonitrile
• PHCKNSBYAFTJKZ-UHFFFAOYSA-N
• EN300-129333
• A21566
• AM20050726
• CS-0092651
• AS-40106
• SY011019
• AKOS005259488
• J-517871
• 2-(5-nitropyridin-2-yl)acetonitrile;2-(5-Nitro-2-pyridinyl)acetonitrile
• FT-0688588
• DB-062189

• MDL： MFCD09033814
• InChIKey： PHCKNSBYAFTJKZ-UHFFFAOYSA-N
• Inchi： 1S/C7H5N3O2/c8-4-3-6-1-2-7(5-9-6)10(11)12/h1-2,5H,3H2
• SMILES： C1=CC(=CN=C1CC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 163.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.038176411g/mol
• Heavy Atom Count: 12
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• LogP: 1.57908
• PSA: 82.50000
• Refractive Index: 1.583
• Boiling Point: 342 ºC
• Melting Point: 66.0-66.5 ºC
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 161 ºC
• Color/Form: No data avaiable
• Density: 1.351

2-(5-nitro-2-pyridyl)acetonitrile Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Signal Word：warning

2-(5-nitro-2-pyridyl)acetonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides